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Compound of Interest

Compound Name: Tridecyl phosphite
CAS No.: 2929-86-4
Cat. No.: B147561
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for tridecyl
phosphite and related long-chain trialkyl phosphites. Due to variations in nomenclature within
chemical databases, this document addresses tris(tridecyl) phosphite and provides data for
structurally similar compounds such as tris(decyl) phosphite and tris(dodecyl) phosphite to offer
a broader understanding of the spectroscopic characteristics of this class of compounds.

Data Presentation

The following tables summarize the available quantitative spectroscopic data for tridecyl
phosphite and its analogs.

Table 1: Nuclear Magnetic Resonance (NMR)
Spectroscopic Data
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Note: Specific, experimentally determined chemical shifts for tris(tridecyl) phosphite were not
available in the public domain at the time of this report. The provided 3P NMR chemical shift is
a typical range for trialkyl phosphites.

Table 2: Infrared (IR) Spectroscopic Data
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Note: The IR data for tris(decyl) phosphite is sourced from the NIST Chemistry WebBook and is
representative of a long-chain trialkyl phosphite.[5]

Table 3: Mass Spectrometry (MS) Data

Key Fragments

Compound lonization Method Molecular lon (m/z)
(m/z)
Tris(tridecyl) - Fragmentation data
) Not specified 629.0 (Calculated)[6] ]
phosphite not available
] ] o Fragmentation data
Tris(decyl) phosphite Electron lonization 502.8 (Calculated) )
not available
Tris(dodecyl) - Fragmentation data
] Not specified 587.0 (Calculated) ]
phosphite not available

Note: Experimental mass spectrometry data, including fragmentation patterns, for these
specific long-chain trialkyl phosphites are not readily available in the searched resources.
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Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques
discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation: The phosphite sample, typically 5-20 mg, is dissolved in a deuterated
solvent (e.g., CDCIs3) in a standard 5 mm NMR tube.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for
analysis.

* 1H NMR: Proton NMR spectra are acquired to determine the structure and purity of the alkyl
chains.

e 13C NMR: Carbon-13 NMR spectra, often acquired with proton decoupling, provide
information on the carbon skeleton of the molecule.

e 31P NMR: Phosphorus-31 NMR is a key technique for characterizing organophosphorus
compounds. Spectra are typically acquired with proton decoupling to produce a single sharp
peak for the phosphite phosphorus atom.[7] The chemical shifts are referenced to an
external standard, usually 85% H3POa.

Infrared (IR) Spectroscopy

o Sample Preparation: For a liquid sample like tridecyl phosphite, a thin film is prepared
between two salt plates (e.g., KBr or NaCl).

e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the
spectrum.

o Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm~1, A
background spectrum of the clean salt plates is taken first and automatically subtracted from
the sample spectrum.

Mass Spectrometry (MS)
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o Sample Introduction: The sample can be introduced into the mass spectrometer via direct
infusion or through a chromatographic method like Gas Chromatography (GC-MS) or Liquid
Chromatography (LC-MS).

e lonization: Electron lonization (El) is a common method for GC-MS, while Electrospray
lonization (ESI) is often used for LC-MS.

e Analysis: The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on
their mass-to-charge ratio (m/z). The resulting mass spectrum shows the molecular ion and
various fragment ions, which can be used to elucidate the structure of the molecule.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
chemical compound like tridecyl phosphite.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow of Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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